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Compound of Interest

Compound Name: 1,2-Dibromobenzene

Cat. No.: B107964

An In-depth Technical Guide to o-Dibromobenzene

This guide provides comprehensive information on o-dibromobenzene, tailored for researchers,
scientists, and professionals in drug development. It covers its chemical identity, physical
properties, synthesis, and key applications, with a focus on its role in organic synthesis.

Chemical Identity and Synonyms

o-Dibromobenzene, systematically named 1,2-dibromobenzene, is an aryl bromide and one of
three isomers of dibromobenzene.[1] It is a colorless liquid at room temperature, though it may
appear yellowish when impure.[1] This compound serves as a crucial precursor for many 1,2-
disubstituted benzene derivatives.[1][2]

The primary identifier for o-dibromobenzene is its CAS (Chemical Abstracts Service) number,
which is 583-53-9.[1][2][3][4]

Below is a summary of its various identifiers and synonyms.
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Identifier Type Value
CAS Number 583-53-9
Preferred IUPAC Name 1,2-Dibromobenzene

o-Dibromobenzene, ortho-Dibromobenzene,

Synonyms 1,2-Dibromobenzol
EC Number 209-507-3
PubChem CID 11414

Beilstein Reference 970241

MDL Number MFCDO00000057
UN Number 2711

Physicochemical Properties

The physical and chemical properties of o-dibromobenzene are summarized in the table below.
It is poorly soluble in water but soluble in organic solvents like ethers, alcohols, and aromatic
hydrocarbons.[5]

Property Value

Molecular Formula CeHaBr2

Molar Mass 235.906 g-mol~1[1]
Appearance Colorless liquid[1][3]
Density 1.956 g/mL at 25 °C[3][6]
Melting Point 4 - 7.1 °C[1][3][6]

Boiling Point 222 - 226 °C[3][4][6]
Refractive Index n20/D 1.611[3][6]

Vapor Density 8.2 (vs air)

Flash Point 91 °C[4]
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Synthesis of o-Dibromobenzene

The traditional synthesis of o-dibromobenzene involves a two-step diazotization and
decomposition reaction starting from o-bromoaniline.[7] This process, however, can result in
low yields and purity.[7] An alternative patented method involves the reaction of o-bromoaniline
with hydrobromic acid and sodium nitrite, followed by decomposition of the resulting diazonium
salt with copper bromide in hydrobromic acid.[7]

Below is a diagram illustrating a common synthetic pathway.
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Synthesis of o-Dibromobenzene
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Suzuki-Miyaura Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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